Cas no 1236267-66-5 (2-Amino-N-(3-methoxypropyl)propanamide hydrochloride)

• Product Name: 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride
• CAS No: 1236267-66-5
• MF: C₇H₁₇ClN₂O₂
• MW: 196.675081014633
• CID: 1079177
• PubChem ID: 56832124
• Update Time: 2025-10-29

2-Amino-N-(3-methoxypropyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride
• AKOS015847982
• 1236267-66-5
• 2-Amino-N-(3-methoxypropyl)propanamidehydrochloride
• A906923
• 2-amino-N-(3-methoxypropyl)propanamide;hydrochloride

• MDL： MFCD13562594
• Inchi： 1S/C7H16N2O2.ClH/c1-6(8)7(10)9-4-3-5-11-2;/h6H,3-5,8H2,1-2H3,(H,9,10);1H
• InChI Key： HUPMJDAWLDAHGO-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCCNC(C(C)N)=O

Computed Properties

• Exact Mass: 196.0978555g/mol
• Monoisotopic Mass: 196.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

2-Amino-N-(3-methoxypropyl)propanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride

Introduction to 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride (CAS No: 1236267-66-5)

2-Amino-N-(3-methoxypropyl)propanamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1236267-66-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s molecular structure, featuring a primary amine group and a hydrochloride salt form, suggests possible interactions with biological targets, which has prompted investigations into its pharmacological properties.

The synthesis and characterization of 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride involve rigorous methodologies to ensure high purity and yield. The presence of a hydrochloride salt enhances the compound’s solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies. This solubility profile is particularly advantageous for exploring its pharmacokinetic behavior and potential therapeutic applications.

In recent years, there has been growing interest in amide-based compounds due to their versatility as pharmacophores. The structural motif of 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride incorporates a 3-methoxypropyl side chain, which may contribute to its binding affinity and selectivity towards specific biological receptors. Such structural features are often exploited in medicinal chemistry to modulate receptor interactions, leading to the development of novel therapeutic agents.

One of the most compelling aspects of 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. Preclinical studies have begun to explore these possibilities, with initial findings suggesting promising activity in model systems. The compound’s ability to interact with biological targets at the molecular level makes it a valuable candidate for further investigation.

The investigation into 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride has also shed light on its chemical stability and metabolic pathways. Understanding these properties is crucial for optimizing its formulation and delivery systems. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its molecular structure and dynamics. These studies have provided insights into how the compound behaves in different environments, which is essential for predicting its biological effects.

Furthermore, computational modeling has played a pivotal role in the study of 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride. Molecular docking simulations have been used to predict how this compound might bind to various biological targets, including proteins and nucleic acids. These simulations help researchers identify key interaction points and optimize the compound’s structure for improved efficacy. The integration of experimental data with computational approaches has accelerated the drug discovery process, making compounds like 1236267-66-5 more accessible for therapeutic development.

The pharmacological profile of 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride is further enhanced by its potential ability to cross the blood-brain barrier (BBB). This property is particularly relevant for treating central nervous system (CNS) disorders, where effective drug delivery is challenging. Research has shown that certain amide derivatives can successfully traverse the BBB, offering new avenues for treating conditions such as Alzheimer’s disease, Parkinson’s disease, and traumatic brain injury. The structural features of 1236267-66-5 make it a promising candidate for such applications.

In addition to its pharmacological potential, 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride has been studied for its ability to modulate immune responses. Amide-based compounds have demonstrated immunomodulatory effects in various preclinical models, suggesting their utility in treating autoimmune diseases and infections. The 3-methoxypropyl group in 1236267-66-5 may play a crucial role in these interactions by influencing receptor binding affinity and downstream signaling pathways.

The synthesis of 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and condensation processes. Each step is carefully optimized to ensure the final product meets stringent quality standards suitable for preclinical and clinical studies.

Ethical considerations are paramount in the research and development of pharmaceutical compounds like 1236267-66-5. Rigorous safety evaluations are conducted to assess potential toxicities before moving into human trials. Animal models provide valuable insights into the compound’s pharmacological effects and side effects, ensuring that only safe and effective candidates proceed to clinical testing.

The future directions of research on 2-Amino-N-(3-methoxypropyl)propanamide hydrochloride include exploring its mechanisms of action at the molecular level. Techniques such as X-ray crystallography and cryo-electron microscopy are being used to visualize how this compound interacts with biological targets at high resolution. Such structural insights can guide further modifications to enhance its therapeutic potential.

Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are essential for advancing the study of compounds like 1236267-66-5. These partnerships facilitate knowledge sharing, resource allocation, and translational research efforts that accelerate drug development timelines. By leveraging collective expertise across different disciplines, researchers can more effectively address complex medical challenges.

In conclusion,2-Amino-N-(3-methoxypropyl)propanamide hydrochloride (CAS No: 1236267-66-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features combined with promising preclinical results make it a compelling candidate for further investigation. As research continues to uncover new insights into this compound’s properties,1236267-66-5 holds promise for contributing to innovative treatments that improve patient outcomes worldwide.